Hydron;phosphate

Specification

• CAS No.: 149059-06-3
• Molecular Formula: H3PO4; H3O4P; H3PO4; H3O4P
• Molecular Weight: 97.995 g/mol
• IUPAC Name: hydron;phosphate
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• Standard InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Canonical SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Boiling Point: greater than 266 °F at 760 mm Hg (USCG, 1999); 1022 °F at 760 mm Hg (USCG, 1999); 407 °C; 415°F
• Colorform: Viscous liq @ room temp; fluid @ 60 °C; solidifies to a glass @ low temp; Clear, colorless liquid; At room temperature, condensed phosphoric acids appear oily at 72-82 wt % P2O5; viscous and gummy at 82-90 wt % P2O5; and a mixture of glassy and crystalline material at 90 wt % P2O5.; Unstable orthorhombic crystals or clear syrupy liquid; Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals.; Colorless viscous liquid; Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• Melting Point: 108 °F (NIOSH, 2016); 100 °F (USCG, 1999); Mp 42.3 °; 42.4 °C; 42.35°C; 42 °C; 108°F

Introduction

Chemical Structure and Properties

Hydrogen phosphate is an inorganic ion with the chemical formula [HPO₄]²⁻, sometimes written as [PO₃(OH)]²⁻. It has a molar mass of 95.979 g/mol. The structure consists of a central phosphorus atom surrounded by four oxygen atoms in a tetrahedral arrangement, with one hydrogen atom attached to one of the oxygen atoms. This configuration results in a divalent (2-) charge on the ion.

The hydrogen phosphate ion is formed from the loss of two protons (H⁺) from phosphoric acid (H₃PO₄), which explains the 2- charge exhibited by this ion. After deprotonation, one proton (H⁺) remains bound to one phosphate anion (PO₄³⁻).

Hydrogen phosphate is the conjugate base of dihydrogen phosphate [H₂PO₄]⁻ and the conjugate acid of phosphate [PO₄]³⁻. This positioning in the phosphoric acid dissociation sequence gives hydrogen phosphate important buffer capabilities in various biological and chemical systems.

Physical Characteristics

The physical properties of isolated hydrogen phosphate ions are difficult to define directly as they are typically found bound to various cations to form different phosphate salts. Many phosphate salts formed with hydrogen phosphate are white solids that are highly soluble in water. The high solubility can be attributed to the ability of the hydroxyl group in the hydrogen phosphate ion to form hydrogen bonds with water molecules.

Acid-Base Equilibria

Hydrogen phosphate plays a crucial role in the dissociation sequence of phosphoric acid. The stepwise dissociation of phosphoric acid occurs according to the following equilibria:

Equilibrium	Dissociation constant	pKₐ
H₃PO₄ ⇌ H₂PO₄⁻ + H⁺	Kₐ₁	2.14
H₂PO₄⁻ ⇌ HPO₄²⁻ + H⁺	Kₐ₂	7.20
HPO₄²⁻ ⇌ PO₄³⁻ + H⁺	Kₐ₃	12.37

These values are at 25°C and 0 ionic strength. The pKₐ values represent the pH at which the concentration of each species is equal to that of its conjugate base.

At different pH levels, specific phosphate species predominate:

• At pH ≤ 1: Phosphoric acid (H₃PO₄) is practically undissociated

• Around pH 4.7: Dihydrogen phosphate ion [H₂PO₄]⁻ is the primary species

• Around pH 9.8: Monohydrogen phosphate ion [HPO₄]²⁻ is the primary species

• At pH ≥ 13: Phosphate ion [PO₄]³⁻ predominates

This behavior allows selective crystallization of mono- and di-phosphate salts from aqueous solutions by setting the pH to 4.7 or 9.8, respectively.

Occurrence and Biological Significance

Natural Occurrence

Hydrogen phosphate ions are widely found in biological systems, forming part of buffer systems and essential mechanisms in living organisms. Along with dihydrogen phosphate, hydrogen phosphate occurs extensively in natural systems.

Preparation and Industrial Uses

Preparation

Hydrogen phosphate is formed through the dissolution of phosphoric acid in water, which establishes a chemical equilibrium among different phosphate species. It can also be formed when a pyrophosphate anion [P₂O₇]⁴⁻ reacts with water through hydrolysis:

[P₂O₇]⁴⁻ + H₂O ⇌ 2 [HPO₄]²⁻

Industrial Applications

Hydrogen phosphate, in the form of various salts, has numerous industrial applications:

• Food industry: Sodium hydrogen phosphate (Na₂HPO₄) is used as a food additive and acid regulator.

• Agriculture: Phosphate salts serve as essential components in fertilizers.

• Cooking: Various hydrogen phosphate salts are utilized in food preparation.

• Laboratory applications: Di-potassium hydrogen phosphate (K₂HPO₄) and other hydrogen phosphate salts are used in analytical chemistry and biological research.

Common Salts of Hydrogen Phosphate

Several important salts of hydrogen phosphate exist and have various applications:

• Di-potassium hydrogen phosphate (K₂HPO₄): Used in analytical chemistry and has a molar mass of 174.18 g/mol. This salt is characterized by:

  • pH value: 9.2 in water

  • Melting point: >450°C (decomposes)

  • Density: 2.45 g/cm³ at 20.5°C

  • Bulk density: 700-1000 kg/m³

  • Solubility: 1600 g/l

• Disodium phosphate (Na₂HPO₄): Used as a food additive and can have varying amounts of water of hydration.

• Diammonium phosphate ((NH₄)₂HPO₄): Commonly used in fertilizers.

• Calcium hydrogen phosphate anhydrous (CaHPO₄): Used in pharmaceutical applications with a density of 2.89 g/cm³ at 20°C and a pH of approximately 7.

• Lead hydrogen phosphate (PbHPO₄): Has specialized applications and a molecular weight of 303.18.

Chemical Reactions and Sensing Applications

Hydrogen phosphate participates in various chemical reactions and has been investigated for sensing applications. Recent research has explored the use of luminescent complexes for sensing hydrogen phosphate in aqueous environments.

Studies have shown that certain complexes exhibit significant emission changes upon interaction with hydrogen phosphate ions. For example, complex 1 showed luminescence quenching of 29% upon addition of phosphate, while complex 2 demonstrated similar patterns. The limits of detection for these complexes fall in the range of 0.1-0.4 μM, making them potentially useful for analytical applications.

Recent Research and Applications

Recent research has revealed potential therapeutic applications of hydrogen phosphate in cancer treatment. Studies have shown that hydrogen phosphate (HPO₄²⁻) selectively induces cell death in MDA-MB-231 triple-negative breast cancer cells without significantly affecting THP-1 immune cells.

The selective toxicity is attributed to:

• Cancer cells requiring high amounts of phosphate for their metabolic needs

• Limited ability of cancer cell transporters to carry phosphate in the HPO₄²⁻ form

• Sodium-dependent phosphate transporters having higher affinity for H₂PO₄⁻ than HPO₄²⁻

• Hydrogen-dependent transporters functioning less efficiently in basic conditions created by HPO₄²⁻

These findings suggest that hydrogen phosphate could be a suitable candidate for further investigation as a potential therapeutic for triple-negative breast cancer treatment, particularly due to its selective ability to induce cancer cell death while sparing immune cells.